Cas no 1215205-53-0 (Tert-butyl 3-acetoxyazetidine-1-carboxylate)

Tert-butyl 3-acetoxyazetidine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of azetidine-containing compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during reactions, while the acetoxy moiety offers a reactive handle for further functionalization. This compound is commonly employed in pharmaceutical and agrochemical research due to its compatibility with a range of reaction conditions. Its well-defined structure and high purity make it suitable for precise synthetic applications, including the development of bioactive molecules. The compound’s stability under standard storage conditions ensures reliable performance in multi-step synthesis workflows.

Tert-butyl 3-acetoxyazetidine-1-carboxylate structure

1215205-53-0 structure

Product Name:Tert-butyl 3-acetoxyazetidine-1-carboxylate

CAS No:1215205-53-0

MF:C₁₀H₁₇NO₄

MW:215.24628329277

MDL:MFCD24445131

CID:3045396

PubChem ID:58334039

Update Time:2025-05-28

Tert-butyl 3-acetoxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 3-acetoxyazetidine-1-carboxylate
- DNJUHDXBMYLVLF-UHFFFAOYSA-N
- AK668702
- DS-19899
- AKOS030524211
- C71799
- 1215205-53-0
- DTXSID001211311
- 1,1-Dimethylethyl 3-(acetyloxy)-1-azetidinecarboxylate
- TERT-BUTYL 3-(ACETYLOXY)AZETIDINE-1-CARBOXYLATE
- tert-butyl 3-acetyloxyazetidine-1-carboxylate
- SCHEMBL435844
- CS-0161030
- tert-butyl3-acetoxyazetidine-1-carboxylate
- Tert-butyl 3-acetoxyazetidine-1-carboxylate
- MDL： MFCD24445131
- Inchi： 1S/C10H17NO4/c1-7(12)14-8-5-11(6-8)9(13)15-10(2,3)4/h8H,5-6H2,1-4H3
- InChI Key： DNJUHDXBMYLVLF-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

Exact Mass: 215.11575802g/mol
Monoisotopic Mass: 215.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.8
XLogP3: 0.8

Tert-butyl 3-acetoxyazetidine-1-carboxylate Pricemore >>

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